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Compound of Interest

Compound Name: (3S,6R)-Nml

Cat. No.: B15575190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity (3S,6R)-3-
Isopropyl-6-methylcyclohexene, including its synonyms, physicochemical properties, and the
broader context of its chemical class, the p-menthane monoterpenes. Due to the limited
availability of detailed public research on this specific stereocisomer, this guide also incorporates
information on the general characteristics and biological activities of related p-menthane
derivatives to provide a foundational understanding for research and development
professionals.

Chemical Identity and Synonyms

(3S,6R)-3-Isopropyl-6-methylcyclohexene is a chiral monoterpene, a class of natural products
with a C10H18 molecular formula. It is a member of the p-menthane family of monoterpenoids.
A comprehensive list of its synonyms and identifiers is provided in Table 1.

Table 1: Synonyms and Identifiers for (3S,6R)-3-Isopropyl-6-methylcyclohexene
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Synonyml/identifier Source
(+)-trans-p-Menth-2-ene --INVALID-LINK--
(+)-trans-2-menthene --INVALID-LINK--
(+)-2-p-menthene --INVALID-LINK--
(3R,6S)-3-methyl-6-propan-2-ylcyclohexene --INVALID-LINK--
(3R,6S)-3-methyl-6-(propan-2-yl)cyclohex-1-ene  --INVALID-LINK--
trans-3-Isopropyl-6-methylcyclohexene --INVALID-LINK--
CAS Number 5113-93-9
PubChem CID 6431933

ChEBI ID CHEBI:59157
DTXSID DTXSID10892337
Molecular Formula C10H18
Molecular Weight 138.25 g/mol
IUPAC Name (3R,6S)-3-methyl-6-propan-2-ylcyclohexene[1]

Physicochemical Properties

A summary of the key physicochemical properties of (3S,6R)-3-Isopropyl-6-methylcyclohexene

is presented in Table 2. This data is essential for understanding its behavior in various

experimental and formulation settings.

Table 2: Physicochemical Properties of (3S,6R)-3-Isopropyl-6-methylcyclohexene

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/3393592/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Weight 138.25 g/mol --INVALID-LINK--
Molecular Formula C10H18 --INVALID-LINK--
Boiling Point 55-56 °C at 12 mm Hg --INVALID-LINK--
Density 0.811 g/mL at 20 °C --INVALID-LINK--
Flash Point 48 °C --INVALID-LINK--
XLogP3-AA 3.9 --INVALID-LINK--
WHNGPXQYYRWQAS-
InChlKey --INVALID-LINK--
UWVGGRQHSA-N
C[C@@H]1CC--INVALID-
SMILES --INVALID-LINK--

LINK--C(C)C

Biological Activity and Potential Applications
(General to p-Menthane Derivatives)

While specific biological activity data for (3S,6R)-3-Isopropyl-6-methylcyclohexene is scarce in

publicly available literature, the broader class of p-menthane monoterpenes exhibits a wide

range of biological activities and applications relevant to drug development and other

industries.

o Fragrance and Flavor: Many p-menthane derivatives are well-known for their characteristic

aromas and are used extensively in the fragrance and flavor industries. For example,

menthol provides a characteristic minty scent and cooling sensation[2].

 Insect Repellents: p-Menthane-3,8-diol (PMD), a derivative of p-menthane, is a well-

established insect repellent derived from the lemon eucalyptus plant[3][4].

e Pharmaceutical Potential: Various p-menthane derivatives have been investigated for their

potential pharmacological effects. These include antimicrobial, anti-inflammatory, and

analgesic properties[1][5]. For instance, some studies have explored the synthesis of amino

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.researchgate.net/figure/dentification-of-cis-and-trans-p-menth-2-ene-1-8-diol-in-the-hydrosol-of-M-officinalis_fig1_269699047
https://pubmed.ncbi.nlm.nih.gov/24010930/
https://www.researchgate.net/publication/295209092_Analysis_of_In_silico_stereoelectronic_properties_of_PMD_P-menthane-3-8-diols_and_its_derivatives_to_develop_a_pharmacophore_for_insect_repellent_activity
https://pubmed.ncbi.nlm.nih.gov/3393592/
https://www.researchgate.net/publication/379602442_Benign_synthesis_of_terpene-based_14-p-menthane_diamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

ketone and amino alcohol derivatives of p-menthane for their potential as central nervous
system agents[5].

» Antimicrobial Activity: Essential oils rich in p-menthane monoterpenoids have demonstrated
antibacterial and antifungal activities[6].

It is important to note that the specific biological activities of (3S,6R)-3-Isopropyl-6-
methylcyclohexene may differ from those of other p-menthane derivatives due to
stereochemical differences, which can significantly impact biological interactions.

Experimental Protocols

Detailed experimental protocols for the synthesis or biological evaluation of (3S,6R)-3-
Isopropyl-6-methylcyclohexene are not extensively reported in the scientific literature. However,
general synthetic strategies for p-menthane derivatives often involve chemical transformations
of more abundant natural monoterpenes like limonene or citronellal.

One source briefly mentions that (3S,6R)-3-Isopropyl-6-methylcyclohexene can be prepared by
the reaction of benzoic acid with magnesium; however, a detailed experimental protocol is not
provided[7].

For researchers interested in working with this compound, a general workflow for its synthesis
and characterization is proposed below.
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General Synthetic Workflow
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Caption: A generalized workflow for the synthesis, characterization, and biological evaluation of
p-menthane derivatives.

Signaling Pathways
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There is no specific information available in the reviewed literature detailing the involvement of
(3S,6R)-3-Isopropyl-6-methylcyclohexene in any signaling pathways. However, based on the
known biological activities of other p-menthane derivatives, particularly in the context of
fragrance and sensory perception, a hypothetical interaction with olfactory receptors could be
considered.

The following diagram illustrates a generalized olfactory signaling pathway, which could be a
starting point for investigating the mechanism of action of volatile p-menthane compounds.
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Generalized Olfactory Signaling Pathway
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Caption: A simplified diagram of a generalized olfactory signal transduction cascade.
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Conclusion

(3S,6R)-3-Isopropyl-6-methylcyclohexene is a specific stereoisomer within the broad and
biologically interesting class of p-menthane monoterpenes. While detailed research on this
particular compound is limited, the known activities of related molecules suggest potential for
further investigation in areas such as fragrance science, pest management, and pharmacology.
The information provided in this guide serves as a foundational resource for researchers and
professionals in drug development, highlighting the known properties of this compound and
placing it within the context of its chemical family. Further research is warranted to elucidate the
specific biological activities and potential applications of this and other less-studied p-menthane
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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